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Compound of Interest

Compound Name: 6,8-Dichloro-2-tetralone

Cat. No.: B043695

An In-depth Technical Guide to the Safety and Handling of 6,8-Dichloro-2-tetralone

This guide provides comprehensive safety and handling information for 6,8-dichloro-2-
tetralone, intended for researchers, scientists, and professionals in drug development. It is
crucial to consult the official Safety Data Sheet (SDS) from your supplier before use and to
follow all institutional safety protocols.

Data Presentation
Table 1: Physical ™ ical E ]

Property Value

CAS Number 113075-86-8[1][2]

Molecular Formula C10HsCI20[1]

Molecular Weight 215.08 g/mol [3]
Appearance Light yellow to yellow solid[3]
Boiling Point (Predicted) 343.9 £42.0 °C[3]

Density (Predicted) 1.372 + 0.06 g/cm3[3][4]
Storage Temperature -20°C[3]

Table 2: Hazard Information
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Hazard Statement GHS Classification
Harmful if swallowed. H302[2]
Causes skin irritation. H315[2]
Causes serious eye irritation. H319[2]
May cause respiratory irritation. H335[2]

Note: Specific quantitative toxicity data such as LD50, LC50, and occupational exposure limits
(OELSs) for 6,8-dichloro-2-tetralone are not readily available in the public domain based on the

conducted searches.

Experimental Protocols

While specific experimental protocols for handling 6,8-dichloro-2-tetralone are not publicly
documented, the following general procedures should be adapted into a detailed Standard
Operating Procedure (SOP) for any work involving this compound.

General Handling Protocol

e Preparation:

[¢]

Designate a specific work area in a well-ventilated laboratory, preferably within a certified
chemical fume hood.

[¢]

Assemble all necessary equipment and reagents before handling the compound.

o

Ensure that an emergency eyewash station and safety shower are readily accessible.

o

Verify that a current Safety Data Sheet (SDS) for 6,8-dichloro-2-tetralone is available.
o Personal Protective Equipment (PPE):

o Wear appropriate PPE as outlined in the diagram below, including chemical-resistant
gloves (e.g., nitrile), a lab coat, and chemical splash goggles.

e Handling:
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[e]

Handle the solid compound carefully to avoid generating dust.

o

If preparing solutions, add the solid to the solvent slowly.

[¢]

Keep the container tightly closed when not in use.

[¢]

Avoid contact with skin, eyes, and clothing.

[e]

Do not eat, drink, or smoke in the handling area.

e Post-Handling:
o Decontaminate the work area with an appropriate solvent and then soap and water.
o Dispose of all contaminated waste in a designated hazardous waste container.
o Wash hands thoroughly with soap and water after removing gloves.
Mandatory Visualization
Caption: Recommended Personal Protective Equipment (PPE).

Caption: Chemical Spill Response Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [6,8-Dichloro-2-tetralone safety and handling guidelines].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043695#6-8-dichloro-2-tetralone-safety-and-
handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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